Cas no 2137728-52-8 (sodium 1H-indole-3-sulfinate)

• Product Name: sodium 1H-indole-3-sulfinate
• CAS No: 2137728-52-8
• MF: C₈H₆NNaO₂S
• MW: 203.193511486053
• CID: 6484208
• PubChem ID: 165450454
• Update Time: 2025-05-20

sodium 1H-indole-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137728-52-8
• sodium 1H-indole-3-sulfinate
• EN300-724611

• Inchi： 1S/C8H7NO2S.Na/c10-12(11)8-5-9-7-4-2-1-3-6(7)8;/h1-5,9H,(H,10,11);/q;+1/p-1
• InChI Key： IMZSYCFVDIBVFN-UHFFFAOYSA-M
• SMILES： S(C1=CNC2C=CC=CC=21)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 203.00169389g/mol
• Monoisotopic Mass: 203.00169389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1Ų

Additional information on sodium 1H-indole-3-sulfinate

Sodium 1H-Indole-3-Sulfinate: A Comprehensive Overview

Sodium 1H-indole-3-sulfinate, with the CAS number 2137728-52-8, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of indole, a heterocyclic aromatic organic compound, and its sulfonate ester form makes it particularly useful in a wide range of applications. The sodium salt of 1H-indole-3-sulfinate has been extensively studied for its unique chemical properties and potential uses in drug development, material synthesis, and other advanced technologies.

The structure of sodium 1H-indole-3-sulfinate consists of an indole ring system with a sulfonate group attached at the 3-position. The indole ring is a bicyclic structure comprising a six-membered benzene ring fused to a five-membered pyrrole ring, which contributes to its aromaticity and stability. The sulfonate group (-SO₃⁻) introduces additional functionality, making the compound versatile for various chemical reactions and applications. Recent studies have highlighted the importance of this compound in the development of novel materials with tailored electronic properties.

One of the key areas where sodium 1H-indole-3-sulfinate has shown promise is in the field of organic electronics. Researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and conductive polymers. The sulfonate group plays a critical role in modulating the electronic properties of the compound, making it suitable for applications in flexible electronics and optoelectronic devices.

In addition to its role in materials science, sodium 1H-indole-3-sulfinate has also been investigated for its potential in medicinal chemistry. The indole scaffold is a common structural motif in many bioactive compounds, including pharmaceutical agents. By modifying the sulfonate group, chemists can tailor the compound's pharmacokinetic properties, such as solubility and bioavailability, which are crucial for drug development.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare sodium 1H-indole-3-sulfinate. For instance, researchers have developed catalytic processes that allow for the selective sulfonation of indoles under mild conditions. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

The versatility of sodium 1H-indole-3-sulfinate extends to its use in supramolecular chemistry and self-assembling systems. The sulfonate group can act as a directing unit for forming hydrogen bonds or ion-dipole interactions, enabling the creation of complex architectures with potential applications in nanotechnology.

In conclusion, sodium 1H-indole-3-sulfinate (CAS No: 2137728-52-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.